5-nitro-N-(2-nitrophenyl)furan-2-carboxamide

• Molecular Formula: C11H7N3O6
• Molecular Weight: 277.19 g/mol
• IUPAC Name: 5-nitro-N-(2-nitrophenyl)furan-2-carboxamide
• InChI: InChI=1S/C11H7N3O6/c15-11(9-5-6-10(20-9)14(18)19)12-7-3-1-2-4-8(7)13(16)17/h1-6H,(H,12,15)
• InChI Key: SUVZGFNHMFQZIG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)C2=CC=C(O2)[N+](=O)[O-])[N+](=O)[O-]

Description

5-nitro-N-(2-nitrophenyl)furan-2-carboxamide is a compound belonging to the class of furan derivatives. Furan derivatives are known for their wide range of biological and pharmacological activities, making them valuable in medicinal chemistry

Preparation Methods

The synthesis of 5-nitro-N-(2-nitrophenyl)furan-2-carboxamide typically involves the reaction of 5-nitrofuran-2-carboxylic acid with 2-nitroaniline under specific conditions. The reaction is usually carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) in an appropriate solvent such as dichloromethane . The reaction mixture is stirred at room temperature for several hours, followed by purification to obtain the desired product.

Chemical Reactions Analysis

5-nitro-N-(2-nitrophenyl)furan-2-carboxamide undergoes various chemical reactions, including:

Reduction: The nitro groups can be reduced to amino groups using reducing agents like hydrogen gas in the presence of a palladium catalyst or sodium dithionite.

Substitution: The compound can undergo nucleophilic substitution reactions, where the nitro groups can be replaced by other nucleophiles under appropriate conditions.

Oxidation: The furan ring can be oxidized to form furan-2,3-dione derivatives using oxidizing agents like potassium permanganate.

Scientific Research Applications

5-nitro-N-(2-nitrophenyl)furan-2-carboxamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound exhibits antibacterial and antifungal activities, making it a potential candidate for developing new antimicrobial agents.

Medicine: Due to its biological activities, it is being investigated for its potential use in treating various infections.

Industry: The compound can be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 5-nitro-N-(2-nitrophenyl)furan-2-carboxamide involves its interaction with bacterial enzymes. The nitro groups are reduced to amino groups, which then interfere with the bacterial DNA synthesis, leading to the inhibition of bacterial growth . The compound targets specific enzymes involved in the bacterial metabolic pathways, disrupting their normal function .

Comparison with Similar Compounds

5-nitro-N-(2-nitrophenyl)furan-2-carboxamide can be compared with other furan derivatives such as:

5-(2-nitrophenyl)furfural: This compound also contains a furan ring and a nitrophenyl group, but it differs in its functional groups and overall structure.

Methyl 5-(2-fluoro-4-nitrophenyl)furan-2-carboxylate: This compound has a similar furan ring structure but contains a fluoro group instead of a nitro group.

The uniqueness of this compound lies in its specific combination of functional groups, which contribute to its distinct chemical and biological properties .